BE“GHE Foundational & Exploratory

Check Availability & Pricing

Thermodynamic Properties of Seven-Membered
Ring Alcohols: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Cyclohepten-1-ol

Cat. No.: B8601870

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
seven-membered ring alcohols, with a primary focus on cycloheptanol. The information is
compiled from critically evaluated data and established experimental methodologies, offering a
valuable resource for researchers in chemistry, materials science, and pharmacology.

Quantitative Thermodynamic Data for
Cycloheptanol

The following tables summarize the key thermodynamic properties of cycloheptanol in its
various phases. These values are essential for understanding the compound's stability,
reactivity, and phase behavior, which are critical parameters in process design, drug
formulation, and computational modeling.

Table 1: Enthalpy, Entropy, and Heat Capacity of
Cycloheptanol
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. Temperatur
Property Value Units Phase K) Reference
e

Standard

Molar

Enthalpy of -4362 +1 kJ/mol Liquid 293.15 [1]
Combustion

(AcH®)

Standard

Molar

Enthalpy of -393 kJ/mol Liquid 293.15 [1]
Formation

(AfH®)

Standard
Molar 241.638 J/mol-K Liquid 298.15 [1]
Entropy (S°)

Molar Heat o
] 250.22 J/mol-K Liquid 298.15 [1]
Capacity (Cp)

Molar Heat I
) 244.3 J/mol-K Liquid 298 [1]
Capacity (Cp)

Table 2: Phase Transition Properties of Cycloheptanol
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Property Value Units Transition Reference
Melting Point 2 °C Solid to Liquid [2]
Boiling Point 185 °C Liquid to Gas [3]
Triple Point Crystal 1, Liquid,
P 280.30 K Y a

Temperature Gas
Enthalpy of o

T Liquid to Gas (at
Vaporization 64.7 kJ/mol

299 K)
(AvapH)
Enthalpy of Solid to Liquid (at
) ad 1.6 kJ/mol quid (

Fusion (AfusH) 280.3 K)
Enthalpy of Crystal 2 to

_F_)y 151 kJ/mol Y
Transition Crystal 1
Entropy of Solid to Liquid (at

by 5.72 J/mol-K quid {

Fusion (AfusS)

280.3 K)

ble 3: Physical ies of Cyclol |

Property Value Units Temperature (K)
Molecular Weight 114.186 g/mol N/A

Density 09+0.1 g/cm3 298.15

Vapor Pressure 0.2+0.7 mmHg 298.15

Flash Point 71.1+0.0 °C N/A

Experimental Protocols

The determination of the thermodynamic properties presented above relies on precise and

well-established experimental techniques. This section details the methodologies for key

experiments.
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Adiabatic Calorimetry for Heat Capacity and Enthalpy of
Transition

Adiabatic calorimetry is a highly accurate method for measuring the heat capacity of a

substance as a function of temperature.[4][5] By maintaining a near-zero temperature

difference between the sample cell and its surroundings, heat leaks are minimized, allowing for

precise measurement of the energy required to raise the sample's temperature.

Methodology:

A known mass of the cycloheptanol sample is placed in a sealed calorimeter vessel.
The vessel is cooled to a low starting temperature, often using a cryogen like liquid nitrogen.

A measured amount of electrical energy is supplied to a heater within the vessel, causing a
small, incremental increase in the sample's temperature.

The temperature change is precisely measured using a calibrated thermometer, such as a
platinum resistance thermometer.

The heat capacity is calculated from the electrical energy input and the corresponding
temperature rise.

This process is repeated over the desired temperature range to obtain the heat capacity
curve.

Phase transitions are identified by a sharp increase in heat capacity, and the enthalpy of the
transition is determined by integrating the area under the peak.
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Fig. 1: Workflow for Adiabatic Calorimetry.
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Bomb Calorimetry for Enthalpy of Combustion

Bomb calorimetry is the standard method for determining the enthalpy of combustion of solid
and liquid samples.[3][6] The sample is combusted in a high-pressure oxygen environment,
and the heat released is absorbed by a surrounding water bath.

Methodology:

A precisely weighed sample of liquid cycloheptanol is placed in a crucible within a high-
pressure stainless-steel vessel known as a "bomb."

e The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

e The bomb is submerged in a known quantity of water in an insulated container (the
calorimeter).

e The initial temperature of the water is recorded.

e The sample is ignited by passing an electric current through a fuse wire.

o The complete combustion of the sample releases heat, which is transferred to the bomb and
the surrounding water, causing a temperature rise.

o The final temperature of the water is recorded after thermal equilibrium is reached.

e The heat of combustion is calculated from the temperature change, the heat capacity of the
calorimeter system (determined by calibrating with a standard like benzoic acid), and the
mass of the sample.
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Fig. 2: Workflow for Bomb Calorimetry.
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Ebulliometry for Vapor Pressure

Ebulliometry is a technique used to determine the vapor pressure of a liquid by measuring its
boiling point at various controlled pressures.[7][8]

Methodology:

The cycloheptanol sample is placed in the boiling chamber of an ebulliometer.

e The system is connected to a pressure control system, and the pressure is set to a desired
value below atmospheric pressure.

e The liquid is heated until it boils, and the temperature of the vapor in equilibrium with the
boiling liquid is measured with a high-precision thermometer.

e This temperature is the boiling point at the set pressure.

o The pressure is then adjusted to a new value, and the corresponding boiling point is
measured.

e This process is repeated for a range of pressures to obtain a set of vapor pressure-
temperature data points.

e The data can be fitted to an equation, such as the Antoine equation, to describe the vapor
pressure as a function of temperature.
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Fig. 3: Workflow for Ebulliometry.
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Conclusion

The thermodynamic data and experimental methodologies presented in this guide offer a
foundational understanding of the physicochemical properties of cycloheptanol. This
information is crucial for professionals in research and development, enabling more accurate
modeling, safer handling, and more effective application of seven-membered ring alcohols in
various scientific and industrial contexts. The provided experimental workflows can also serve
as a basis for designing and implementing studies on related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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